1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(2-fluoroethyl)-3-pyrazin-2-ylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C10H9FN4O2/c11-1-4-15-6-7(10(16)17)9(14-15)8-5-12-2-3-13-8/h2-3,5-6H,1,4H2,(H,16,17)
• InChI Key: OLLLUCPLNFTKNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)C2=NN(C=C2C(=O)O)CCF
• Molecular Formula: C10H9FN4O2
• Molecular Weight: 236.20 g/mol

Description

1-(2-Fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid, also known as 2-FEPA, is a synthetic compound that has been studied for its potential therapeutic applications. It is a highly versatile compound that has been used in a variety of scientific and laboratory experiments.

Scientific Research Applications

Aurora Kinase Inhibitor Potential

Compounds with structural similarities to 1-(2-fluoroethyl)-3-(pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid, such as aurora kinase inhibitors, demonstrate potential in cancer treatment by inhibiting Aurora A. This application underscores the importance of such compounds in medicinal chemistry and oncology research (ロバート ヘンリー，ジェームズ, 2006).

Structural and Synthetic Studies

Studies on the synthesis, crystal structures, and functionalization reactions of pyrazole derivatives, including efforts to synthesize N-substituted pyrazolines and explore their crystal structures, offer insights into the versatility and applicability of these compounds in various scientific domains. These works highlight the structural diversity achievable through synthetic chemistry, enhancing our understanding of molecular interactions and properties (Wan-Sin Loh et al., 2013).

Mechanistic Insights into Chemical Reactions

Experimental and theoretical studies focusing on the reactions of pyrazole-3-carboxylic acid derivatives with different reagents provide valuable mechanistic insights. For instance, understanding the conversion processes of pyrazole-3-carboxylic acid into amides or carboxamides and examining the reaction mechanisms theoretically contribute to our knowledge of chemical synthesis and reaction dynamics, facilitating the design of new molecules with desired properties (İ. Yıldırım et al., 2005).

Coordination Chemistry and Material Science Applications

Research on pyrazole-dicarboxylate acid derivatives and their coordination with metals such as Cu, Co, and Zn opens avenues in material science and coordination chemistry. The synthesis, characterization, and crystallization of these compounds, leading to mononuclear chelate complexes, underpin the utility of pyrazole derivatives in developing new materials with potential applications in catalysis, molecular recognition, and more (S. Radi et al., 2015).